Cas no 88208-98-4 (Benzeneheptanoic acid, 3,5-dimethoxy-, ethyl ester)

• Product Name: Benzeneheptanoic acid, 3,5-dimethoxy-, ethyl ester
• CAS No: 88208-98-4
• MF: C₁₇H₂₆O₄
• MW: 294.385945796967
• CID: 641210
• PubChem ID: 69383446
• Update Time: 2025-04-19

Benzeneheptanoic acid, 3,5-dimethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanoic acid, 3,5-dimethoxy-, ethyl ester
• ethyl 7-(3,5-dimethoxyphenyl)heptanoate
• 88208-98-4
• SCHEMBL5276845
• DTXSID50740383

• Inchi： 1S/C17H26O4/c1-4-21-17(18)10-8-6-5-7-9-14-11-15(19-2)13-16(12-14)20-3/h11-13H,4-10H2,1-3H3
• InChI Key： JAGBSYCGTMFPFK-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCCC1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 294.18310931g/mol
• Monoisotopic Mass: 294.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44.8Ų